Cas no 2228398-74-9 (3-(3-fluoro-5-methylphenyl)but-3-en-1-amine)

• Product Name: 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine
• CAS No: 2228398-74-9
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 6419993
• PubChem ID: 165784823
• Update Time: 2025-11-01

3-(3-fluoro-5-methylphenyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine
• EN300-1739217
• 2228398-74-9

• Inchi： 1S/C11H14FN/c1-8-5-10(7-11(12)6-8)9(2)3-4-13/h5-7H,2-4,13H2,1H3
• InChI Key： WFGKQOFVLOQNPA-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1)C(=C)CCN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine

Introduction to 3-(3-Fluoro-5-methylphenyl)but-3-en-1-amine (CAS No. 2228398-74-9)

3-(3-Fluoro-5-methylphenyl)but-3-en-1-amine, also known by its CAS number 2228398-74-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. This compound belongs to the class of amines and is characterized by its fluoro-substituted phenyl group and a conjugated double bond, which contribute to its distinct chemical and biological properties.

The molecular formula of 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine is C₁₁H₁₄FN, with a molecular weight of approximately 185.23 g/mol. The compound's structure consists of a butenyl chain attached to a substituted phenyl ring, where the phenyl ring is modified with a fluorine atom at the 3-position and a methyl group at the 5-position. This specific arrangement of substituents imparts unique electronic and steric effects, making it an interesting candidate for various chemical and biological studies.

In the realm of pharmaceutical research, 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its interactions with various biological targets, including receptors and enzymes. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits selective binding to serotonin receptors, specifically the 5-HT₇ receptor, which is implicated in several neurological disorders such as depression and anxiety.

The pharmacological profile of 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine has also been investigated in preclinical models. In vitro assays have shown that it possesses potent anti-inflammatory properties, which could be beneficial in treating inflammatory diseases. Additionally, preliminary studies have suggested that this compound may have neuroprotective effects, potentially offering therapeutic benefits in neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine typically involves multi-step organic reactions. One common synthetic route involves the reaction of 3-fluoro-5-methylbenzaldehyde with an appropriate amine derivative, followed by subsequent modifications to introduce the butenyl chain. The synthetic process can be optimized to achieve high yields and purity, making it suitable for large-scale production for research purposes.

In terms of safety and handling, it is important to note that while 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and storing the compound in a secure location away from incompatible materials.

The potential applications of 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine extend beyond pharmaceutical research. In materials science, this compound has been studied for its use in polymer synthesis due to its reactive functional groups. The incorporation of this molecule into polymer chains can enhance the mechanical properties and thermal stability of the resulting materials, making them suitable for various industrial applications.

In conclusion, 3-(3-fluoro-5-methylphenyl)but-3-en-1-amine (CAS No. 2228398-74-9) is a versatile compound with promising applications in pharmaceutical research and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and potential uses of this compound will emerge, contributing to the advancement of both scientific knowledge and practical applications.